[4-(4-Benzylpiperazin-1-yl)phenyl]methanol

Specification

• CAS No.: 325796-34-7
• Molecular Formula: C18H22N2O
• Molecular Weight: 282.4 g/mol
• IUPAC Name: [4-(4-benzylpiperazin-1-yl)phenyl]methanol
• Standard InChI: InChI=1S/C18H22N2O/c21-15-17-6-8-18(9-7-17)20-12-10-19(11-13-20)14-16-4-2-1-3-5-16/h1-9,21H,10-15H2
• Standard InChI Key: CCVYGUZLEYMHAW-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=CC=C(C=C3)CO
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=CC=C(C=C3)CO

Introduction

[4-(4-Benzylpiperazin-1-yl)phenyl]methanol is a chemical compound that belongs to the class of benzyl alcohols, specifically modified with a piperazine ring. This compound is of interest in various chemical and pharmaceutical applications due to its structural features, which include a benzyl alcohol moiety linked to a piperazine ring through a phenyl group.

Synthesis and Availability

[4-(4-Benzylpiperazin-1-yl)phenyl]methanol can be synthesized through various organic chemistry methods, although detailed synthesis protocols are not specified in the available literature. The compound is available from chemical suppliers such as Ningbo Inno Pharmachem Co., Ltd., which offers it in quantities ranging from grams to commercial scale.

Safety and Handling

Information on the safety and handling of [4-(4-Benzylpiperazin-1-yl)phenyl]methanol is limited. Generally, compounds with similar structures should be handled with caution, following standard laboratory safety protocols to minimize exposure and potential risks.

Comparison with Related Compounds

For comparison, [2-(4-Methylpiperazin-1-yl)phenyl]methanol and [4-(4-Methylpiperazin-1-yl)phenyl]methanol are related compounds that have been more extensively studied. These compounds share similar structural features but differ in the position of the piperazine ring attachment and the substituent on the piperazine ring.

Comparison Table

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
[4-(4-Benzylpiperazin-1-yl)phenyl]methanol	C18H22N2O	282.39	Not specified
[2-(4-Methylpiperazin-1-yl)phenyl]methanol	C12H18N2O	206.28	123987-12-2
[4-(4-Methylpiperazin-1-yl)phenyl]methanol	C12H18N2O	206.28	342405-34-9

This table highlights the differences in molecular weight and structure among these compounds, which can influence their chemical and biological properties.